4-chloro-N-(2-methylphenyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-(2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H12ClNO2S/c1-10-4-2-3-5-13(10)15-18(16,17)12-8-6-11(14)7-9-12/h2-9,15H,1H3
• InChI Key: ZYZASMFVXCZPEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H12ClNO2S
• Molecular Weight: 281.76 g/mol

Description

Synthesis Analysis

The synthesis of 4-chloro-N-(2-methylphenyl)benzenesulfonamide and its derivatives involves complex chemical reactions, emphasizing sterically hindered molecular structures and the importance of specific reagents. For instance, Rublova et al. (2017) detailed the synthesis of structurally related sterically hindered isomers through the interaction of N-(2,4-dimethylphenyl)-N-methyl-benzenesulfonamide with chlorosulfonic acid, showcasing the intricacies of producing such compounds (Rublova et al., 2017).

Molecular Structure Analysis

The molecular structure of these compounds has been extensively analyzed using X-ray crystallography, revealing detailed insights into their atomic configurations. Studies by Rublova et al. (2017) and others have shown that these molecules exhibit complex crystal structures, organized as molecular crystals stabilized by hydrogen bonds, which are crucial for understanding their reactivity and interactions with other molecules (Rublova et al., 2017).

Scientific Research Applications

Synthesis and Biological Potential

Sulfonamide hybrids have been synthesized by reacting 4-chloro-N-[2-(hydrazinocarbonyl) phenyl]benzenesulfonamide with various aldehydes, showing potential biological activities. These compounds were screened for enzyme inhibition against AChE and BChE enzymes, with notable inhibitory effects observed. Molecular docking studies supported these findings, indicating potential for therapeutic applications (Kausar et al., 2019).

Carbonic Anhydrase Inhibitory Effects

4-(2-substituted hydrazinyl)benzenesulfonamides synthesized via microwave irradiation demonstrated potent inhibitory effects against hCA I and II isoenzymes. These findings highlight the therapeutic potential of these compounds in treating conditions associated with dysregulated carbonic anhydrase activity (Gul et al., 2016).

Anticancer and Antimicrobial Activities

Certain benzenesulfonamide derivatives bearing the 1,3,4-oxadiazole moiety have been synthesized and evaluated for their antimicrobial and anti-HIV activities. These compounds have shown promise in preclinical models, indicating a potential pathway for the development of new therapeutic agents (Iqbal et al., 2006).

Metabolism and Herbicide Selectivity

The metabolism of chlorsulfuron, a compound structurally similar to 4-chloro-N-(2-methylphenyl)benzenesulfonamide, in plants has been studied to understand the biological basis for the selectivity of this new herbicide for cereals. This research provides insights into how certain plants metabolize such compounds, contributing to the development of selective herbicides (Sweetser et al., 1982).